2-(2-Acetyl-4-fluorophenoxy)ethanol

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: 1-[5-fluoro-2-(2-hydroxyethoxy)phenyl]ethanone
• InChI: InChI=1S/C10H11FO3/c1-7(13)9-6-8(11)2-3-10(9)14-5-4-12/h2-3,6,12H,4-5H2,1H3
• InChI Key: JHPLOIGARNZWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)F)OCCO

Description

2-(2-Acetyl-4-fluorophenoxy)ethanol is a useful research compound. Its molecular formula is C10H11FO3 and its molecular weight is 198.19 g/mol. The purity is usually 95%.
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5′-Fluoro-2′-hydroxyacetophenone 5.0 g, 2-bromoethanol 6.08 g, potassium carbonate 13.4 g and sodium iodide 7.28 g were dissolved in N,N-dimethylformamide 108 ml and stirred at 100° C. overnight. The reaction mixture was cooled and then partitioned by adding water and ethyl acetate. The organic layer was washed with water and then with brine, dried over magnesium sulfate anhydride, and evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate system), whereby the title compound 1.66 g, 26% was obtained as a brown oil.